N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide

• IUPAC Name: N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide
• InChI: InChI=1S/C15H19N3O/c1-15(8-4-5-9-15)10-16-14(19)13-11-6-2-3-7-12(11)17-18-13/h2-3,6-7H,4-5,8-10H2,1H3,(H,16,19)(H,17,18)
• InChI Key: KJZOYHRSLAUZEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1)CNC(=O)C2=NNC3=CC=CC=C32
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide, also known as JWH-018, is a synthetic cannabinoid that has gained popularity as a recreational drug. However, its potential use in scientific research has also been recognized due to its ability to bind to cannabinoid receptors in the brain. In

Mechanism of Action

N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide binds to cannabinoid receptors in the brain, specifically CB1 receptors, which are found in high concentrations in the central nervous system. This binding leads to the activation of various signaling pathways, resulting in the modulation of various physiological processes such as pain, mood, appetite, and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide are similar to those of other cannabinoids. It has been found to have analgesic, anti-inflammatory, and anti-tumor properties. However, N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide has also been shown to have negative effects on the cardiovascular system, such as increased heart rate and blood pressure, and can lead to addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide in lab experiments is its ability to selectively bind to CB1 receptors, which allows for the study of specific physiological processes. However, N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide has also been shown to have negative effects on the cardiovascular system, which can limit its use in certain experiments. Additionally, the potential for addiction and withdrawal symptoms should be taken into consideration when using N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide in lab experiments.

Future Directions

There are many potential future directions for the use of N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide in scientific research. One area of interest is the study of its anti-tumor properties and potential use in cancer treatment. Additionally, further research is needed to fully understand the effects of N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide on the cardiovascular system and its potential for addiction and withdrawal symptoms. Finally, the development of new synthetic cannabinoids with improved therapeutic properties and fewer negative side effects is an area of ongoing research.

Synthesis Methods

N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide can be synthesized through a multistep process involving the reaction of various chemicals such as 1-pentyl-3-(1-naphthoyl)indole and cyclopentyl bromide. The resulting product is purified through chromatography to obtain the final compound. However, it is important to note that the synthesis of N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide requires specialized equipment and expertise, and should only be done in a laboratory setting.

Scientific Research Applications

N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide has been used in scientific research to study the effects of cannabinoids on the brain and body. It has been found to bind to cannabinoid receptors in the brain, which are involved in various physiological processes such as pain, mood, appetite, and memory. N-[(1-methylcyclopentyl)methyl]-1H-indazole-3-carboxamide has also been used to study the effects of cannabinoids on cancer cells, with some studies showing potential anti-tumor properties.